Cas no 172139-04-7 (cis-2-Benzyloctahydropyrrolo[3,4-c]pyrrole)

• Product Name: cis-2-Benzyloctahydropyrrolo[3,4-c]pyrrole
• CAS No: 172139-04-7
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 905614
• PubChem ID: 1514450
• Update Time: 2025-04-19

cis-2-Benzyloctahydropyrrolo[3,4-c]pyrrole Chemical and Physical Properties

Names and Identifiers

• cis-2-Benzyloctahydropyrrolo[3,4-c]pyrrole
• 1-Cyclopentene-1-methanol, α-methyl-, (αR)-
• (3aR,6aS)-2-benzyl-octahydropyrrolo[3,4-c]pyrrole
• cis-2-Benzylhexahydropyrrolo[3,4-c]pyrrole
• cis-2-Benzyl-octahydro-pyrrolo[3.4-c]pyrrole
• CS-11027
• 172739-04-7
• CIS-2-BENZYLOCTAHYDROPYRROLO(3,4-C)PYRROLE
• SCHEMBL653224
• DTXSID501182224
• Z1945707661
• AMY25021
• MFCD04116222
• A3804
• cis-2-benzyl-octahydropyrrolo[3,4-c]pyrrole
• (3aR,6aS)-2-benzyloctahydropyrrolo[3,4-c]pyrrole
• 3-Benzyl-cis-3,7-diazabicyclo[3.3.0]octane
• (3aR,6aS)-2-benzyl-octahydropyrrolo[3,4-c]pyrrole;cis-2-Benzylhexahydropyrrolo[3,4-c]pyrrole
• cis-2-Benzylhexahydropyrrolo[3 pound not4-c]pyrrole
• AOBSJQWEYXEPBK-BETUJISGSA-N
• EN300-191226
• CS-W001864
• 172139-04-7
• (aR)-a-Methyl-1-Cyclopentene-1-methanol
• AKOS015914852
• (3aS,6aR)-5-benzyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrole
• DB-028880
• Pyrrolo[3,4-c]pyrrole, octahydro-2-(phenylmethyl)-, (3aR,6aS)-rel-
• rel-(3aR,6aS)-Octahydro-2-(phenylmethyl)pyrrolo[3,4-c]pyrrole
• cis-3-benzyl-3,7-diazabicyclo[3.3.0]octane
• (3AR,6AS)-2-BENZYL-HEXAHYDRO-1H-PYRROLO[3,4-C]PYRROLE

• Inchi： 1S/C13H18N2/c1-2-4-11(5-3-1)8-15-9-12-6-14-7-13(12)10-15/h1-5,12-14H,6-10H2/t12-,13+
• InChI Key： AOBSJQWEYXEPBK-BETUJISGSA-N
• SMILES： N1(CC2C=CC=CC=2)C[C@H]2CNC[C@H]2C1

Computed Properties

• Exact Mass: 202.14714
• Monoisotopic Mass: 202.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.074
• Melting Point: 299.6 °C at 760 mmHg
• Boiling Point: 124 °C
• Flash Point: 124°C
• Refractive Index: 1.57
• PSA: 15.27
• LogP: 1.60450